2-((2-oxo-1-(pyridin-4-ylmethyl)-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[[2-oxo-1-(pyridin-4-ylmethyl)-5,6,7,8-tetrahydroquinazolin-4-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C22H22N4O2S/c27-20(24-17-6-2-1-3-7-17)15-29-21-18-8-4-5-9-19(18)26(22(28)25-21)14-16-10-12-23-13-11-16/h1-3,6-7,10-13H,4-5,8-9,14-15H2,(H,24,27)
• InChI Key: SSMJJWAPPAWEBY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NC(=O)N2CC3=CC=NC=C3)SCC(=O)NC4=CC=CC=C4
• Molecular Formula: C22H22N4O2S
• Molecular Weight: 406.5 g/mol
• CAS No.: 899746-99-7

Description

2-((2-oxo-1-(pyridin-4-ylmethyl)-1,2,5,6,7,8-hexahydroquinazolin-4-yl)thio)-N-phenylacetamide is a useful research compound. Its molecular formula is C22H22N4O2S and its molecular weight is 406.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Versatile Intermediates for Natural Product Synthesis : Compounds related to the query chemical, such as phenylglycinol-derived oxazolopiperidone lactams, serve as versatile intermediates for synthesizing a wide range of piperidine-containing natural products and bioactive compounds. These intermediates allow for the enantioselective construction of structurally diverse compounds with potential pharmacological applications (Escolano, Amat, & Bosch, 2006).

Insecticidal and Aphidicidal Activities : Pyridine derivatives, another structural feature relevant to the query compound, have been synthesized and shown to possess significant insecticidal and aphidicidal activities. Such activities highlight the potential of these compounds in agricultural applications (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).

Antibacterial Activity : Research into pyridinyl/quinazolinyl derivatives has identified compounds with notable antibacterial activity. These studies contribute to the ongoing search for new antimicrobial agents to combat resistant bacteria strains (Singh, Kaur, Kumar, Kumar, & Kumar, 2010).

Antioxidant, Antimicrobial, and Antitubercular Activities

Antioxidant and Antimicrobial Properties : Some new pyrimidine-azetidinone analogues, sharing structural similarities with the query compound, have been synthesized and tested for their antioxidant, antimicrobial, and antitubercular activities. These findings suggest potential therapeutic applications for such compounds (Chandrashekaraiah, Lingappa, Gowda, & Bhadregowda, 2014).

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrrolopyrazine derivatives, have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .

Mode of Action

Based on the activities of similar compounds, it can be inferred that the compound may interact with its targets, leading to changes that result in its biological activities .

Biochemical Pathways

Similar compounds have been shown to influence various biological activities, suggesting that multiple pathways could be affected .

Result of Action

Similar compounds have been shown to exhibit a range of biological activities, suggesting that the compound could have multiple effects at the molecular and cellular levels .